Cas no 52761-08-7 (3-Pyridinemethanol,hydrochloride (1:1))
52761-08-7 structure
Product Name:3-Pyridinemethanol,hydrochloride (1:1)
CAS No:52761-08-7
MF:C6H8ClNO
MW:145.586820602417
CID:377238
PubChem ID:6452724
Update Time:2025-04-19
3-Pyridinemethanol,hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinemethanol,hydrochloride (1:1)
- 3-hydroxymethylpyridinium chloride
- pyridin-1-ium-3-ylmethanol,chloride
- 3-Pyridinemethanol, hydrochloride
- pyridin-3-ylmethanol hydrochloride
- SCHEMBL8747733
- DTXSID80967208
- Pyridin-3-carbinol-hydrochlorid
- pyridin-3-ylmethanol;hydrochloride
- EINECS 258-156-2
- 52761-08-7
- (Pyridin-3-yl)methanol--hydrogen chloride (1/1)
-
- Inchi: 1S/C6H7NO.ClH/c8-5-6-2-1-3-7-4-6;/h1-4,8H,5H2;1H
- InChI Key: BPNQTQDUQIZJOW-UHFFFAOYSA-N
- SMILES: Cl.OCC1C=NC=CC=1
Computed Properties
- Exact Mass: 136.9669
- Monoisotopic Mass: 145.0294416g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 65.5
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 33.1Ų
Experimental Properties
- PSA: 34
3-Pyridinemethanol,hydrochloride (1:1) Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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